Cas no 96753-31-0 (Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester)

Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester structure
96753-31-0 structure
Product Name:Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester
CAS No:96753-31-0
MF:C27H38O4
MW:426.588228702545
CID:2820097
Update Time:2023-08-07

Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester
    • 4-(HEPTYLOXY)PHENYL 4-[(4-METHYLHEXYL)OXY]BENZOATE
    • Inchi: 1S/C27H38O4/c1-4-6-7-8-9-20-29-25-16-18-26(19-17-25)31-27(28)23-12-14-24(15-13-23)30-21-10-11-22(3)5-2/h12-19,22H,4-11,20-21H2,1-3H3
    • InChI Key: NBRIGLFWSJXOFM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)OC2C=CC(=CC=2)OCCCCCCC)=CC=1)CCCC(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 16
  • Complexity: 450
  • XLogP3: 8.7
  • Topological Polar Surface Area: 44.8
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